N-(4-bromophenyl)piperidine-4-carboxamide
Overview
Description
N-(4-bromophenyl)piperidine-4-carboxamide, commonly known as BPC, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a piperidine derivative that is structurally similar to other compounds such as ketamine and phencyclidine. BPC has been found to have a unique mechanism of action that makes it a promising candidate for the treatment of various neurological and psychiatric disorders.
Scientific Research Applications
Synthesis of Pharmaceutical Compounds
N-(4-bromophenyl)piperidine-4-carboxamide: is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its piperidine core is a common motif in medicinal chemistry, and the bromophenyl group can undergo further cross-coupling reactions to create complex molecules .
Antimicrobial Agents
Recent studies have shown that derivatives of piperidine, including N-(4-bromophenyl)piperidine-4-carboxamide , exhibit promising antimicrobial properties. They have been tested against bacterial and fungal strains, showing potential as novel antimicrobial agents .
Anticancer Research
Piperidine derivatives are being explored for their anticancer applicationsN-(4-bromophenyl)piperidine-4-carboxamide could serve as a precursor in the synthesis of compounds that target specific pathways involved in cancer cell proliferation .
Biological Activity Studies
The compound is used in biological studies to understand its interaction with various enzymes and receptors. This research can lead to the development of new drugs that modulate these biological targets .
Chemical Synthesis Methods
N-(4-bromophenyl)piperidine-4-carboxamide: is involved in research focused on developing new synthetic methods. This includes novel routes for piperidine synthesis and functionalization, which are crucial for the pharmaceutical industry .
Environmental Impact Analysis
While not directly an application, there is ongoing research into the environmental impact of piperidine derivatives. Understanding the ecological footprint of synthesizing and using N-(4-bromophenyl)piperidine-4-carboxamide is essential for sustainable chemistry practices .
Safety and Handling Protocols
The compound’s safety profile and handling procedures are under constant review. Research in this area ensures that N-(4-bromophenyl)piperidine-4-carboxamide is used safely in both industrial and laboratory settings .
Regulatory Status Monitoring
Keeping track of the regulatory status of chemical compounds like N-(4-bromophenyl)piperidine-4-carboxamide is crucial for compliance in pharmaceutical development and environmental protection .
properties
IUPAC Name |
N-(4-bromophenyl)piperidine-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrN2O/c13-10-1-3-11(4-2-10)15-12(16)9-5-7-14-8-6-9/h1-4,9,14H,5-8H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEIHWXAWUVDDRI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C(=O)NC2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00472501 |
Source
|
| Record name | N-(4-bromophenyl)piperidine-4-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00472501 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-bromophenyl)piperidine-4-carboxamide | |
CAS RN |
883106-57-8 |
Source
|
| Record name | N-(4-Bromophenyl)-4-piperidinecarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=883106-57-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(4-bromophenyl)piperidine-4-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00472501 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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